Cas no 41808-43-9 ((1-Hydroxybutylidene)propanedinitrile)

(1-Hydroxybutylidene)propanedinitrile structure
41808-43-9 structure
Product Name:(1-Hydroxybutylidene)propanedinitrile
CAS No:41808-43-9
MF:C7H8N2O
MW:136.15122127533
CID:2137482
Update Time:2023-08-04

(1-Hydroxybutylidene)propanedinitrile Chemical and Physical Properties

Names and Identifiers

    • (1-hydroxybutylidene)propanedinitrile
    • 2-(1-Hydroxy-butylidene)-malononitrile
    • (1-Hydroxybutylidene)propanedinitrile
    • Inchi: 1S/C7H8N2O/c1-2-3-7(10)6(4-8)5-9/h10H,2-3H2,1H3
    • InChI Key: JQNOTRRYTBGTRR-UHFFFAOYSA-N
    • SMILES: O/C(=C(/C#N)\C#N)/CCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Topological Polar Surface Area: 67.8
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